Cas no 1235963-08-2 (Ethyl 6-chloro-5-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate)

• Product name: Ethyl 6-chloro-5-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 1235963-08-2
• MF: C₁₃H₁₃ClO₄
• MW: 268.692923307419
• CID: 2109024

Ethyl 6-chloro-5-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-chloro-5-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
• WTCRGDMFMYSEQQ-UHFFFAOYSA-N
• ethyl 6-chloro-5-methoxy-1-oxoindane-2-carboxylate
• Ethyl 6-chloro-5-methoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• Inchi： 1S/C13H13ClO4/c1-3-18-13(16)9-4-7-5-11(17-2)10(14)6-8(7)12(9)15/h5-6,9H,3-4H2,1-2H3
• InChI Key： WTCRGDMFMYSEQQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(C(C(=O)OCC)C2)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Topological Polar Surface Area: 52.6